1-Pentylcyclopropene

• Synonyms: 1-PentCP; 1-pentylcyclopropene
• Molecular Formula: C8H14
• Molecular Weight: 110.2 g/mol
• SMILES: CCCCCC1=CC1
• InChI: InChI=1S/C8H14/c1-2-3-4-5-8-6-7-8/h6H,2-5,7H2,1H3
• InChIKey: XPMRMAPIMOFHRJ-UHFFFAOYSA-N

1-Pentylcyclopropene (1-PentCP) belongs to the class of 1-substituted cyclopropenes that act as competitive antagonists of ethylene at the receptor level, blocking ripening and senescence in climacteric fruit. First systematically characterized alongside its homologous series in 2003 , this compound has since been evaluated across multiple fruit models—including banana, mango, apple, and Actinidia arguta—for its ability to suppress ethylene biosynthesis and extend shelf-life.

1-Pentylcyclopropene: A 1-Substituted Cyclopropene Ethylene Antagonist for Postharvest Preservation Research

1-Pentylcyclopropene (1-PentCP) belongs to the class of 1-substituted cyclopropenes that act as competitive antagonists of ethylene at the receptor level, blocking ripening and senescence in climacteric fruit. First systematically characterized alongside its homologous series in 2003 [1], this compound has since been evaluated across multiple fruit models—including banana, mango, apple, and Actinidia arguta—for its ability to suppress ethylene biosynthesis and extend shelf-life.

Compound Class

1-Substituted cyclopropene ethylene antagonist

Workflow

Postharvest preservation and ripening suppression studies

Model Context

Climacteric fruit models: banana, apple, mango, kiwifruit

• [1] Sisler, E.C., Alwan, T., Goren, R., Serek, M., Apelbaum, A. 1-Substituted cyclopropenes: Effective blocking agents for ethylene action in plants. Plant Growth Regulation 40, 223–228 (2003). DOI: 10.1023/A:1025080420990. View Source

Why 1-Pentylcyclopropene Cannot Be Freely Interchanged with 1‑MCP or Other 1‑Alkyl Cyclopropenes

Although 1‑methylcyclopropene (1‑MCP) is the commercial standard for ethylene inhibition, the length of the alkyl substituent in 1‑substituted cyclopropenes fundamentally alters both the protection duration and the effective concentration window. In banana, protection time increases from 12 days (1‑methyl) to 14 days (1‑pentyl) and up to 36 days (1‑decyl) [1]. In apple, 1‑pentyl requires a 2.7‑fold higher dose than 1‑MCP to achieve equivalent ethylene suppression, yet avoids the malondialdehyde (MDA) accumulation caused by 1‑octyl [2]. In mango, 1‑pentyl surpasses 1‑MCP in respiration inhibition and firmness retention at a 10‑fold higher dosage, but 1‑MCP is superior for weight retention and peroxidase activity modulation [3]. These data demonstrate that the optimal choice among 1‑alkyl cyclopropenes is fruit‑, quality‑parameter‑, and dose‑specific—generic substitution without experimental validation risks sub‑optimal preservation or unintended oxidative injury.

Alkyl Chain-Dependent Profile

Protection duration and effective concentration shift with substituent length. 1-pentyl protection (14 d) differs from 1-methyl (12 d) and 1-decyl (36 d). Direct substitution may alter preservation windows.

Quality-Parameter Divergence

In mango, 1-pentyl favors firmness and respiration control, while 1-MCP favors weight retention and POD modulation. Interchanging may compromise target quality endpoints.

Oxidative Injury Risk

Unlike 1-octyl, 1-pentyl does not elevate MDA in apple. Substituting with a longer-chain analog may introduce lipid peroxidation injury absent with 1-pentyl.

• [1] Sisler, E.C., Alwan, T., Goren, R., Serek, M., Apelbaum, A. 1-Substituted cyclopropenes: Effective blocking agents for ethylene action in plants. Plant Growth Regulation 40, 223–228 (2003). DOI: 10.1023/A:1025080420990. View Source
• [2] Cheng, S., Leng, J., Ren, X., Wei, B., Fu, L., Feng, X. Effect of different 1-substituted cyclopropenes as ethylene inhibitors on postharvest physiology of apple stored at ambient temperature. Transactions of the Chinese Society of Agricultural Engineering 28(6), 269–273 (2012). ISSN: 1002-6819. View Source
• [3] Sun, B., He, X., Feng, X. Effect of treatment with 1-PentCP and 1-MCP as ethylene inhibitors on postharvest storage of mango fruits in ambient temperature. Food and Fermentation Industries 39(11), 262–267 (2013). DOI: 10.13995/j.cnki.11-1802/ts.2013.11.050. View Source

Quantitative Head‑to‑Head Evidence: 1‑Pentylcyclopropene versus 1‑MCP and 1‑OCP in Postharvest Fruit Preservation

Extended Protection Duration of 1‑Pentylcyclopropene vs. 1‑Methylcyclopropene on Banana Fruit

In a direct head-to-head comparison using banana fruit as the assay system, 1‑pentylcyclopropene protected fruit from ethylene‑induced ripening for 14 days, whereas 1‑methylcyclopropene (1‑MCP) protected for 12 days under identical exposure conditions [1].

Banana Protection Duration

Head-to-head

14 days vs. 12 days

Supports extended shelf-life evaluation context

16.7% longer protection reported; ambient conditions

Evidence Dimension	Protection duration against ethylene-induced ripening
Target Compound Data	14 days
Comparator Or Baseline	1-Methylcyclopropene (1-MCP): 12 days
Quantified Difference	+2 days (16.7% longer protection)
Conditions	Banana fruit, ambient temperature 22–23 °C, 24 h ethylene exposure

Why This Matters

A 16.7% increase in protection duration translates directly to extended shelf-life and reduced food waste in commercial postharvest supply chains for bananas.

• [1] Sisler, E.C., Alwan, T., Goren, R., Serek, M., Apelbaum, A. 1-Substituted cyclopropenes: Effective blocking agents for ethylene action in plants. Plant Growth Regulation 40, 223–228 (2003). DOI: 10.1023/A:1025080420990. View Source

Dose–Efficacy Trade‑Off and MDA Safety Advantage of 1‑Pentylcyclopropene on Apple Fruit

In Hanfu apple, 1‑pentylcyclopropene at a concentration of 2 μL/L achieved equivalent suppression of ethylene production and respiration (respiration peak delayed by 4 days, ethylene peak delayed by 8 days) as 1‑MCP at 0.75 μL/L. Critically, 1‑pentylcyclopropene did not cause the increase in malondialdehyde (MDA) content observed in fruits treated with 1‑octylcyclopropene (1‑OCP) at 0.5 μL/L during late storage [1].

Apple Dose & MDA Profile

Head-to-head

2 μL/L 1-PentCP: no MDA increase

Reported avoidance of oxidative injury context

~2.7-fold higher dose than 1-MCP for equivalent delay

Evidence Dimension	Ethylene inhibition efficacy and membrane integrity (MDA accumulation)
Target Compound Data	2 μL/L 1‑PentCP: respiration peak delayed 4 d, ethylene peak delayed 8 d, no MDA increase
Comparator Or Baseline	1‑MCP 0.75 μL/L: equivalent delay; 1‑OCP 0.5 μL/L: caused MDA increase
Quantified Difference	1‑PentCP requires ~2.7‑fold higher dose than 1‑MCP for equivalent efficacy but avoids the detrimental oxidative damage observed with 1‑OCP
Conditions	Hanfu apple, fumigation 20 h, ambient storage 20±2 °C

Why This Matters

Avoiding lipid peroxidation (MDA elevation) is essential for maintaining fruit nutritional quality and preventing membrane injury during storage, making 1‑PentCP a safer alternative to 1‑OCP in apples.

• [1] Cheng, S., Leng, J., Ren, X., Wei, B., Fu, L., Feng, X. Effect of different 1-substituted cyclopropenes as ethylene inhibitors on postharvest physiology of apple stored at ambient temperature. Transactions of the Chinese Society of Agricultural Engineering 28(6), 269–273 (2012). ISSN: 1002-6819. View Source

Differential Quality Preservation Profile of 1‑Pentylcyclopropene vs. 1‑MCP on Mango Fruit

In mango (Mangifera indica L.), 50 μL/L 1‑pentylcyclopropene was superior to 5 μL/L 1‑MCP in suppressing respiration intensity and delaying fruit softening, whereas 1‑MCP was superior in reducing weight loss and inhibiting peroxidase (POD) activity [1]. This divergent effect profile highlights that the two compounds are not functionally interchangeable.

Mango Quality Divergence

Head-to-head

Superior firmness & respiration vs. 1-MCP

Parameter-specific selection context

10-fold higher dosage; divergent weight and POD outcomes

Evidence Dimension	Multiple postharvest quality parameters (respiration, firmness, weight loss, MDA, SSC, POD activity)
Target Compound Data	50 μL/L 1‑PentCP: stronger respiration inhibition, greater firmness retention, delayed MDA and SSC increase
Comparator Or Baseline	5 μL/L 1‑MCP: stronger POD inhibition, lower weight loss
Quantified Difference	At a 10‑fold higher dosage, 1‑PentCP yields divergent and superior outcomes in respiration and firmness parameters, but inferior outcomes in weight retention and POD modulation
Conditions	Green mature mango (Mangifera indica L.), fumigation 20 h, ambient storage 20±2 °C

Why This Matters

For procurement decisions, this differential profile enables precise selection: choose 1‑PentCP when respiration control and firmness retention are paramount, and 1‑MCP when minimizing weight loss is the primary objective.

• [1] Sun, B., He, X., Feng, X. Effect of treatment with 1-PentCP and 1-MCP as ethylene inhibitors on postharvest storage of mango fruits in ambient temperature. Food and Fermentation Industries 39(11), 262–267 (2013). DOI: 10.13995/j.cnki.11-1802/ts.2013.11.050. View Source

Equipotent Effective Concentration of 1‑Pentylcyclopropene and 1‑MCP on Actinidia arguta Ripening

In Actinidia arguta fruit, both 1‑pentylcyclopropene and 1‑MCP required a concentration of 1.2 μL/L for maximal ripening delay, whereas 1‑octylcyclopropene (1‑OCP) achieved its maximal effect at only 0.8 μL/L. Notably, 1‑OCP at its optimal concentration was slightly inferior to 1‑MCP at 1.2 μL/L in several quality parameters [1].

Kiwifruit Equipotency

Head-to-head

1.2 μL/L for maximal delay

Reported equipotency to 1-MCP context

Identical optimal concentration in Actinidia arguta

Evidence Dimension	Optimal effective concentration for maximal ripening delay
Target Compound Data	1.2 μL/L 1‑PentCP
Comparator Or Baseline	1‑MCP: 1.2 μL/L; 1‑OCP: 0.8 μL/L (more potent but slightly inferior to 1‑MCP in some parameters)
Quantified Difference	1‑PentCP is equipotent to 1‑MCP; 1‑OCP is ~50% more potent (requires 33% lower concentration) but shows inferior performance in certain quality measures
Conditions	Postharvest Actinidia arguta (Siebold et Zucc.) Planch. ex. Miq. fruit

Why This Matters

Equipotency to the industry standard 1‑MCP in kiwifruit ripening control means that 1‑PentCP can serve as a direct drop‑in replacement when 1‑MCP is unavailable or patent‑restricted, without the need to re‑optimize application protocols.

• [1] Wang, Y., Xu, F., Feng, X. Modulation of Actinidia arguta fruit ripening by three ethylene biosynthesis inhibitors. Food Chemistry 173, 405–413 (2015). DOI: 10.1016/j.foodchem.2014.10.044. View Source

Validated Application Scenarios for 1‑Pentylcyclopropene in Postharvest Science and Commercial Preservation

Extended Shelf-Life Treatment for Banana Fruit

Based on the direct head-to-head evidence showing 14‑day protection for 1‑pentylcyclopropene versus 12‑day protection for 1‑MCP on banana fruit at ambient temperature [4], 1‑PentCP is indicated for commercial banana supply chains where an additional 2 days of shelf-life provides measurable economic benefit through reduced spoilage and extended distribution windows.

Apple Postharvest Treatment Requiring MDA Safety

In apple storage, 1‑pentylcyclopropene at 2 μL/L achieves ethylene suppression equivalent to 1‑MCP without elevating MDA levels—an advantage over 1‑OCP which causes lipid peroxidation injury during late storage [4]. This makes 1‑PentCP the preferred cyclopropene for apple cultivars or storage programs where maintaining membrane integrity and antioxidant capacity is a quality-critical requirement.

Mango Preservation Prioritizing Firmness and Respiration Control

When mango fruit quality objectives emphasize firmness retention and respiration suppression over weight loss minimization, 1‑pentylcyclopropene at 50 μL/L outperforms 1‑MCP at 5 μL/L on these specific parameters [4]. This scenario is particularly relevant for mango cultivars destined for distant markets where texture preservation during transit is the primary quality determinant.

Direct Replacement of 1‑MCP in Kiwifruit (Actinidia arguta) Ripening Control

Because 1‑pentylcyclopropene and 1‑MCP share an identical optimal effective concentration of 1.2 μL/L in Actinidia arguta fruit [4], 1‑PentCP can be deployed as a functionally equivalent alternative to 1‑MCP in kiwifruit preservation protocols—useful in markets with 1‑MCP supply constraints or patent licensing barriers—without requiring reformulation of application parameters.

Application

Selection Property

Validation Focus

Banana shelf-life extension studies

Extended protection duration vs. 1-MCP

14-day ripening suppression endpoint

Apple preservation with membrane integrity monitoring

Absence of MDA elevation vs. 1-OCP

Lipid peroxidation and antioxidant capacity endpoints

Mango firmness and respiration control studies

Parameter-specific superiority over 1-MCP

Firmness retention and respiration rate endpoints

Kiwifruit ripening protocol continuity

Equipotent concentration to 1-MCP

Ripening delay at 1.2 μL/L without protocol re-optimization

• [1] Sisler, E.C., Alwan, T., Goren, R., Serek, M., Apelbaum, A. 1-Substituted cyclopropenes: Effective blocking agents for ethylene action in plants. Plant Growth Regulation 40, 223–228 (2003). DOI: 10.1023/A:1025080420990. View Source
• [2] Cheng, S., Leng, J., Ren, X., Wei, B., Fu, L., Feng, X. Effect of different 1-substituted cyclopropenes as ethylene inhibitors on postharvest physiology of apple stored at ambient temperature. Transactions of the Chinese Society of Agricultural Engineering 28(6), 269–273 (2012). ISSN: 1002-6819. View Source
• [3] Sun, B., He, X., Feng, X. Effect of treatment with 1-PentCP and 1-MCP as ethylene inhibitors on postharvest storage of mango fruits in ambient temperature. Food and Fermentation Industries 39(11), 262–267 (2013). DOI: 10.13995/j.cnki.11-1802/ts.2013.11.050. View Source
• [4] Wang, Y., Xu, F., Feng, X. Modulation of Actinidia arguta fruit ripening by three ethylene biosynthesis inhibitors. Food Chemistry 173, 405–413 (2015). DOI: 10.1016/j.foodchem.2014.10.044. View Source